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Compound of Interest

Compound Name: BB-K31

Cat. No.: B1148207 Get Quote

Topic: Application of BB-K31 in Synthetic Chemistry

Audience: Researchers, scientists, and drug development professionals.

Note on Scope: Extensive research indicates that BB-K31, identified as Amikacin EP Impurity

G (CAS No. 50896-99-6), does not have established applications as a reagent, catalyst, or

versatile starting material in general synthetic chemistry. Its relevance is primarily in the fields

of pharmaceutical analysis, as a reference standard for the antibiotic amikacin, and in the study

of aminoglycoside biosynthesis. The following application notes and protocols are therefore

presented within this context.

Introduction and Identification of BB-K31
BB-K31 is the designation for a compound identified as Amikacin EP Impurity G. It is a

structural analog of the aminoglycoside antibiotic butirosin and a known impurity in the

manufacturing of amikacin.[1][2][3][4] Its chemical structure is 6-O-(3-Amino-3-deoxy-α-D-

glucopyranosyl)-4-O-(6-amino-6-deoxy-α-D-glucopyranosyl)-1-N-[(2R)-4-amino-2-

hydroxybutanoyl]-2-deoxy-D-streptamine.[3]

The identification of a compound labeled "BB-K31" typically follows a systematic analytical

workflow, as depicted below.
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Workflow for Identification of BB-K31

Initial Information

Database and Literature Search

Compound Identification

Unknown Compound
(Designation: BB-K31)

Initial Search for 'BB-K31'

Identify CAS Number
(50896-99-6)

Search by CAS Number

Identified as:
Amikacin EP Impurity G

Butirosin Analog
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Biosynthetic Pathway of the AHBA Side Chain in Butirosin

AHBA Biosynthesis

Transfer to Aminoglycoside Core

L-Glutamate

ACP-Tethered Intermediates

BtrI, BtrJ, BtrK, BtrO, BtrV

γ-Glutamyl-AHBA-ACP

(S)-4-amino-2-hydroxybutyrate (AHBA)

Butirosin

BtrH (Transfer)
BtrG (Deprotection)

Ribostamycin
(Aminoglycoside Core)
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Structural Relationships of BB-K31

Kanamycin A
(Natural Product)
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Semi-synthesis with AHBA side chain
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Biosynthesis with AHBA side chain
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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